Cas no 944501-84-2 (4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine
• CAS No: 944501-84-2
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD27934134
• CID: 4660642
• PubChem ID: 66808490
• Update Time: 2025-05-05

4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine
• SB20420
• 4-chloro-2-methylpyrazolo[3,4-b]pyridine
• 2H-Pyrazolo[3,4-b]pyridine, 4-chloro-2-methyl-
• 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine (ACI)
• CS-0030171
• BS-42992
• SCHEMBL810813
• 944501-84-2
• SY099932
• P17259
• VWNUWKXDSKRRSQ-UHFFFAOYSA-N
• MFCD27934134
• DB-153765

• MDL： MFCD27934134
• Inchi： 1S/C7H6ClN3/c1-11-4-5-6(8)2-3-9-7(5)10-11/h2-4H,1H3
• InChI Key： VWNUWKXDSKRRSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C1=CN(C)N=2

Computed Properties

• Exact Mass: 167.0250249 g/mol
• Monoisotopic Mass: 167.0250249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.59
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine

4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine: A Promising Compound in Medicinal Chemistry

4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine (CAS No. 944501-84-2) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine makes it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine consists of a pyrazole ring fused to a pyridine ring, with a chlorine atom at the 4-position and a methyl group at the 2-position. This arrangement provides a robust platform for further functionalization and optimization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits significant activity against kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. By selectively inhibiting these kinases, 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine can potentially be used to treat cancers and other proliferative disorders.

In addition to its kinase inhibitory properties, 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine have also been extensively studied. Its favorable solubility and stability make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, its ability to cross the blood-brain barrier has opened up new possibilities for its use in central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving derivatives of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine have shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound in patients with advanced solid tumors demonstrated acceptable safety profiles and preliminary evidence of antitumor activity. These findings underscore the potential of this scaffold in developing effective treatments for cancer.

The synthetic accessibility of 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. These methods typically involve multistep reactions that allow for the introduction of different functional groups at specific positions on the pyrazolopyridine core. This flexibility enables researchers to tailor the properties of the final product to meet specific therapeutic needs.

In conclusion, 4-Chloro-2-methyl-2H-pyrazolo[3,4-b]pyridine (CAS No. 944501-84-2) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.